1h-Indole-3-acetic acid,1-benzoyl-5-hydroxy-4-(trifluoromethyl)-

• Molecular Formula: C18H12F3NO4
• Molecular Weight: 363.3 g/mol
• IUPAC Name: 2-[1-benzoyl-5-hydroxy-4-(trifluoromethyl)indol-3-yl]acetic acid
• InChI: InChI=1S/C18H12F3NO4/c19-18(20,21)16-13(23)7-6-12-15(16)11(8-14(24)25)9-22(12)17(26)10-4-2-1-3-5-10/h1-7,9,23H,8H2,(H,24,25)
• InChI Key: OJGCYPMJJLQULI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)N2C=C(C3=C2C=CC(=C3C(F)(F)F)O)CC(=O)O

Description

1h-Indole-3-acetic acid,1-benzoyl-5-hydroxy-4-(trifluoromethyl)- is a useful research compound. Its molecular formula is C18H12F3NO4 and its molecular weight is 363.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

0.001 mole of 1-benzoyl-5-methoxy-4-trifluoromethyl-3-indolyl acetic acid is added portionwise, with stirring, to 1.5 g. of pyridine hydrochloride at 160°-220°. On cooling, the residue is extracted with saturated sodium bicarbonate solution and made neutral with 1.0N HCl. The solution is then extracted with ether, and the ether extracts washed well with water and dried over sodium sulfate. The ether solution is concentrated to give 1-benzoyl-5-hydroxy-4-trifluoromethyl-3-indolyl acetic acid.